Cas no 2460750-46-1 (N-[(1-Aminocyclobutyl)methyl]-5-(4-chlorophenyl)-1,2-oxazole-3-carboxamide;hydrochloride)

• Product Name: N-[(1-Aminocyclobutyl)methyl]-5-(4-chlorophenyl)-1,2-oxazole-3-carboxamide;hydrochloride
• CAS No: 2460750-46-1
• MF: C₁₅H₁₇Cl₂N₃O₂
• MW: 342.220381498337
• CID: 6150405
• PubChem ID: 155820441
• Update Time: 2025-06-15

N-[(1-Aminocyclobutyl)methyl]-5-(4-chlorophenyl)-1,2-oxazole-3-carboxamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-((1-Aminocyclobutyl)methyl)-5-(4-chlorophenyl)isoxazole-3-carboxamide hydrochloride
• N-[(1-aminocyclobutyl)methyl]-5-(4-chlorophenyl)-1,2-oxazole-3-carboxamide hydrochloride
• EN300-26675805
• N-[(1-Aminocyclobutyl)methyl]-5-(4-chlorophenyl)-1,2-oxazole-3-carboxamide;hydrochloride
• 2460750-46-1

• Inchi： 1S/C15H16ClN3O2.ClH/c16-11-4-2-10(3-5-11)13-8-12(19-21-13)14(20)18-9-15(17)6-1-7-15;/h2-5,8H,1,6-7,9,17H2,(H,18,20);1H
• InChI Key： ZRKQCMZGTKVDLD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(C(NCC2(CCC2)N)=O)=NO1.Cl

Computed Properties

• Exact Mass: 341.0697822g/mol
• Monoisotopic Mass: 341.0697822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 381
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.2Ų

Additional information on N-[(1-Aminocyclobutyl)methyl]-5-(4-chlorophenyl)-1,2-oxazole-3-carboxamide;hydrochloride

Recent Advances in the Study of N-[(1-Aminocyclobutyl)methyl]-5-(4-chlorophenyl)-1,2-oxazole-3-carboxamide;hydrochloride (CAS: 2460750-46-1)

The compound N-[(1-Aminocyclobutyl)methyl]-5-(4-chlorophenyl)-1,2-oxazole-3-carboxamide;hydrochloride (CAS: 2460750-46-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl and oxazole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical applications.

One of the key areas of investigation has been the compound's role as a selective inhibitor of specific kinase targets. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that N-[(1-Aminocyclobutyl)methyl]-5-(4-chlorophenyl)-1,2-oxazole-3-carboxamide;hydrochloride exhibits high affinity and selectivity for certain kinase isoforms, suggesting its potential as a lead compound for drug development. The hydrochloride salt form has been particularly noted for its improved solubility and bioavailability, which are crucial factors for therapeutic efficacy.

In addition to its kinase inhibitory activity, recent research has explored the compound's potential in targeting other biological pathways. For instance, studies have indicated its interaction with G-protein-coupled receptors (GPCRs), which are a major class of drug targets. The structural features of the compound, including the cyclobutyl ring and the chlorophenyl group, appear to contribute to its binding affinity and specificity. Computational modeling and molecular dynamics simulations have been employed to further understand these interactions, providing valuable insights for structure-activity relationship (SAR) optimization.

The synthetic routes for N-[(1-Aminocyclobutyl)methyl]-5-(4-chlorophenyl)-1,2-oxazole-3-carboxamide;hydrochloride have also been a focus of recent investigations. Efficient and scalable synthesis methods are essential for the compound's further development and potential commercialization. Recent advancements in organic synthesis have enabled the production of this compound with high purity and yield, utilizing novel catalysts and reaction conditions. These synthetic improvements are expected to facilitate more extensive preclinical and clinical studies in the near future.

Despite these promising findings, challenges remain in the development of N-[(1-Aminocyclobutyl)methyl]-5-(4-chlorophenyl)-1,2-oxazole-3-carboxamide;hydrochloride as a therapeutic agent. Issues such as off-target effects, metabolic stability, and potential toxicity need to be thoroughly investigated. Ongoing research aims to address these challenges through advanced in vivo studies and the development of derivative compounds with optimized properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-[(1-Aminocyclobutyl)methyl]-5-(4-chlorophenyl)-1,2-oxazole-3-carboxamide;hydrochloride represents a promising candidate for further drug development, with its unique structural features and diverse biological activities. Continued research into its mechanisms of action, synthetic accessibility, and therapeutic potential will be crucial for realizing its full clinical value. This compound exemplifies the intersection of chemical innovation and biological discovery, highlighting the dynamic nature of modern pharmaceutical research.